Cas no 7719-87-1 (Tetrahexacontane)

• Product Name: Tetrahexacontane
• CAS No: 7719-87-1
• MF: C₆₄H₁₃₀
• MW: 899.717021465302
• CID: 536515
• PubChem ID: 522645
• Update Time: 2025-04-19

Tetrahexacontane Chemical and Physical Properties

Names and Identifiers

• Tetrahexacontane
• Q18456228
• 7719-87-1
• DTXSID80335024

• Inchi： 1S/C64H130/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-41-43-45-47-49-51-53-55-57-59-61-63-64-62-60-58-56-54-52-50-48-46-44-42-40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-64H2,1-2H3
• InChI Key： QEQOTIFAPIDGFL-UHFFFAOYSA-N
• SMILES： C(CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 899.0179
• Monoisotopic Mass: 899.01725415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 64
• Rotatable Bond Count: 61
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 34.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0